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Compound of Interest |

Compound Name: 3-Chloro-2-methoxyphenol
CAS No.: 77102-92-2
Cat. No.: B1584002
- 7

Executive Summary: The "Silent" Hazard

3-Chloro-2-methoxyphenol (3-chloroguaiacol) is not merely a standard organic intermediate;
it is a lipophilic chlorophenol. Unlike inorganic acids that cause immediate pain signaling a
burn, phenolic compounds often possess an anesthetic effect. They can numb the local tissue
upon contact, allowing the chemical to penetrate the dermis and enter the bloodstream without
the operator realizing an exposure has occurred until systemic toxicity or severe necrosis sets
in.

Core Directive: Treat this compound as a Class 6.1 Toxic and Class 8 Corrosive. Standard
laboratory nitrile gloves are insufficient for prolonged protection.

Hazard Profile & Risk Assessment

This compound combines the corrosive nature of phenols with the enhanced lipophilicity of
halogenated hydrocarbons.
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Hazard Class GHS Classification Operational Implication

Rapid absorption through skin.
Acute Toxicity (Dermal) Category 3/4 [1] Potential for systemic
neurotoxicity.

Causes severe burns/irritation.
Skin Corrosion Category 1B/2 White necrosis is a hallmark

sign.

Risk of permanent corneal
Eye Damage Category 1 opacity. Goggles are
mandatory.

) ) Must be segregated as
Environmental Aquatic Acute 1 ]
Halogenated Organic Waste.

Expert Insight: The chlorine substituent at the 3-position increases the compound's partition
coefficient (LogP), making it more readily absorbed through nitrile rubber and human skin than

non-chlorinated guaiacol.

Personal Protective Equipment (PPE) Matrix

Standard "blue nitrile" gloves offer less than 15 minutes of protection against phenolic solvents
before permeation occurs. A tiered PPE approach is required based on the task duration and
state of matter (solid vs. solution).[2]

PPE Decision Logic

The following diagram illustrates the decision-making process for selecting the correct PPE
configuration.
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Task Assessment

Physical State?

Solid / Powder Liquid / Solution
Dust Generation Risk? Contact Duration?

High (Milling/Transfer) \LLow (Weighing)/Splash (<5 min) \Immersion (>5 min)

LEVEL 2: Respiratory
N95/P100 Mask
Double Nitrile
Sleeves

LEVEL 3: High Chemical

LISEL 18 SEHETE Silver Shield / Butyl Gloves

Double Nitrile (5mil)

Lab Coat + Goggles Face Shield + Goggles

Chem-Resistant Apron

Click to download full resolution via product page

Figure 1: PPE Selection Decision Tree based on physical state and exposure duration.

Detailed Glove Specifications
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Glove Material Breakthrough Time Recommendation

o ) ) Splash Only. Use only as an
Nitrile (Disposable) < 10 mins e
outer sacrificial layer.

Good balance of dexterity and
Neoprene > 60 mins protection for solution

handling.

Excellent. Mandatory for spill
Butyl Rubber > 480 mins cleanup or stock solution

preparation.

Best. Use as an inner liner
Laminate (Silver Shield) > 480 mins under nitrile for maximum

safety during synthesis.

Operational Protocols
A. The "Safe Weighing" Workflow

Handling the solid poses an inhalation risk (dust) and a contamination risk (residue).

» Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder
Containment Balance Enclosure. Never weigh on an open bench.

» Preparation: Place a disposable absorbent mat (benchkote) in the hood. Have a container of
PEG 300/400 (Polyethylene Glycol) readily available before opening the bottle.

o Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of
other reagents with chlorophenol residues.

» Decontamination: Immediately wipe the balance area and the reagent bottle exterior with a
PEG-soaked wipe, followed by water.

B. Emergency Response: The PEG Protocol

Water alone is often ineffective at removing lipophilic phenols from the skin and can sometimes
spread the chemical, increasing the surface area of absorption.
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If Skin Contact Occurs:

IMMEDIATE ACTION: Do NOT rinse with water first if the chemical is concentrated.

NEUTRALIZE: Apply PEG 300 or PEG 400 liberally to the affected area. Scrub gently with a
PEG-soaked gauze for 15-30 minutes. The PEG acts as a solvent to extract the phenol from
the skin layers.

FLUSH: After PEG treatment, rinse with copious amounts of water.

MEDICAL: Seek medical attention. Inform the physician of "Chlorophenol exposure."[3][4][5]
[61[7]

Disposal & Waste Management

3-Chloro-2-methoxyphenol contains a halogen (chlorine), which dictates its waste stream. It

cannot be incinerated in standard organic waste streams due to the risk of forming

dioxins/furans if combustion temperatures are not strictly controlled.

Solid Waste: Collect in a container labeled "Hazardous Waste - Solid Toxic/Corrosive."

Liquid Waste: Segregate into "Halogenated Organic Solvents.” Do NOT mix with non-
halogenated solvents (e.g., acetone/ethanol waste) as this increases disposal costs
significantly.

Contaminated PPE: Gloves and wipes used to clean spills must be disposed of as solid
hazardous waste, not regular trash.

Spill Response Workflow

\
A

1. Alert & Evacuate 2. Don PPE 3. Containment 4. Cleanup 5. Decontaminate
(Do not breathe dust) (Butyl Gloves + Resp) Use Absorbent Pads | Scoop into Haz Waste Wash Surface with PEG

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol for chlorophenolic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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